Cas no 808144-34-5 (6,7,8-Trifluoro-2-tetralone)

6,7,8-Trifluoro-2-tetralone is a fluorinated tetralone derivative with significant utility in organic synthesis and pharmaceutical research. The presence of three fluorine atoms at the 6, 7, and 8 positions enhances its reactivity and stability, making it a valuable intermediate for constructing complex fluorinated compounds. Its rigid tetralone scaffold provides a versatile framework for further functionalization, particularly in the development of bioactive molecules. The electron-withdrawing effects of the fluorine substituents also influence its chemical behavior, enabling selective transformations. This compound is particularly useful in medicinal chemistry for designing fluorinated analogs with improved metabolic stability and binding affinity. High purity and consistent quality ensure reliable performance in synthetic applications.

6,7,8-Trifluoro-2-tetralone structure

Product Name:6,7,8-Trifluoro-2-tetralone

CAS No:808144-34-5

MF:C₁₀H₇F₃O

MW:200.157193422318

CID:68865

PubChem ID:45098153

Update Time:2025-10-18

6,7,8-Trifluoro-2-tetralone Chemical and Physical Properties

Names and Identifiers

- 6,7,8-Trifluoro-2-tetralone
- 6,7,8-Trifluoro-3,4-dihydro-2(1H)-naphthalenone
- 6,7,8-trifluoro-3,4-dihydro-1H-naphthalen-2-one
- 2(1H)-Naphthalenone,6,7,8-trifluoro-3,4-dihydro
- DTXSID00667672
- 2(1H)-Naphthalenone,6,7,8-trifluoro-3,4-dihydro-
- 6,7,8-trifluoro-3,4-dihydronaphthalen-2(1H)-one
- 808144-34-5
- AM9454
- Inchi： 1S/C10H7F3O/c11-8-3-5-1-2-6(14)4-7(5)9(12)10(8)13/h3H,1-2,4H2
- InChI Key： ZEPKQIMKMVIHDQ-UHFFFAOYSA-N
- SMILES： FC1=C(C(=CC2=C1CC(CC2)=O)F)F

Computed Properties

Exact Mass: 200.04500
Monoisotopic Mass: 200.045
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.9

Experimental Properties

Density: 1.377
Boiling Point: 259.213 °C at 760 mmHg
Flash Point: 103.024 °C
Refractive Index: 1.505
PSA: 17.07000
LogP: 2.16170

6,7,8-Trifluoro-2-tetralone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1106887-5g	6,7,8-trifluoro-3,4-dihydronaphthalen-2(1H)-one	808144-34-5	95%	5g	$3000	2024-07-23
eNovation Chemicals LLC	Y1106887-5g	6,7,8-trifluoro-3,4-dihydronaphthalen-2(1H)-one	808144-34-5	95%	5g	$2800	2025-02-25
eNovation Chemicals LLC	Y1106887-5g	6,7,8-trifluoro-3,4-dihydronaphthalen-2(1H)-one	808144-34-5	95%	5g	$2800	2025-03-01